92-39-7

2-Chlorophenothiazine

In Stock

• CAS RN:
• 92-39-7

• Formula:
• C12H8ClNS

• InChI:
• InChI=1S/C12H8ClNS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7,14H

• InChIKey:
• KFZGLJSYQXZIGP-UHFFFAOYSA-N

• 2-Chlorophenothiazine, also known as 2-Chlorophenothiazine, is a useful research compound. Its molecular formula is C12H8ClNS and its molecular weight is 233.72 g/mol. The purity is usually 95%.

Boron Trifluoride - Butanol Reagent (10-20%) [for Esterification] (1mL x 10)

In Stock

• CAS RN:
• 692-39-7

• Formula:
• C4H10BF3O

• InChI:
• InChI=1S/C4H10BF3O/c1-2-3-4-9-5(6,7)8/h9H,2-4H2,1H3

• InChIKey:
• JDQOMAIUNGVENK-UHFFFAOYSA-N

• Boron Trifluoride - Butanol Reagent (10-20%) [for Esterification] (1mL x 10) is a useful research compound. Its molecular formula is C4H10BF3O and its molecular weight is 141.93 g/mol. The purity is usually 95%.

2,3,4,5-Tetrafluorophthaloyl fluoride, 98%

In Stock

• CAS RN:
• 5292-39-7

• Formula:
• C8F6O2

• InChI:
• InChI=1S/C8F6O2/c9-3-1(7(13)15)2(8(14)16)4(10)6(12)5(3)11

• InChIKey:
• BCXZYLKBVCDHHC-UHFFFAOYSA-N

• 2,3,4,5-Tetrafluorophthaloyl fluoride, 98% is a useful research compound. Its molecular formula is C8F6O2 and its molecular weight is 242.07 g/mol. The purity is usually 95%.

4-Amino-2,5-dichlorophenol

In Stock

• CAS RN:
• 50392-39-7

• Formula:
• C6H5Cl2NO

• InChI:
• InChI=1S/C6H5Cl2NO/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H,9H2

• InChIKey:
• RVLKXVCJBJCTCE-UHFFFAOYSA-N

• 4-Amino-2,5-dichlorophenol is a useful research compound. Its molecular formula is C6H5Cl2NO and its molecular weight is 178.01 g/mol. The purity is usually 95%.

3-Bromo-4-(bromomethyl)benzonitrile

In Stock

• CAS RN:
• 89892-39-7

• Formula:
• C8H5Br2N

• InChI:
• InChI=1S/C8H5Br2N/c9-4-7-2-1-6(5-11)3-8(7)10/h1-3H,4H2

• InChIKey:
• MGQYEILVGLSMRU-UHFFFAOYSA-N

• 3-Bromo-4-(bromomethyl)benzonitrile is a useful research compound. Its molecular formula is C8H5Br2N and its molecular weight is 274.94 g/mol. The purity is usually 95%.

7-(N-Benzyloxycarbonylglycyl-glycyl-leucyl)amino-4-methylcoumarin

In Stock

• CAS RN:
• 97792-39-7

• Formula:
• C28H32N4O7

• InChI:
• InChI=1S/C28H32N4O7/c1-4-17(2)26(27(36)31-20-10-11-21-18(3)12-25(35)39-22(21)13-20)32-24(34)15-29-23(33)14-30-28(37)38-16-19-8-6-5-7-9-19/h5-13,17,26H,4,14-16H2,1-3H3,(H,29,33)(H,30,37)(H,31,36)(H,32,34)

• InChIKey:
• JEGGCCQOBMCUKZ-UHFFFAOYSA-N

• The CDP-ME Synthase (IspD) Enzymatic Assay includes all of the necessary components to effectively monitor the activity of the IspD enzyme. Pyrophosphate is a byproduct from the formation of CDP-ME which is then converted to free phosphate in the assay by pyrophosphatase. By measuring free phosphate levels the user can infer the amount of MEP converted to CDP-ME.
  Z-GGL-AMC is a fluorogenic substrate for the chymotrypsin-like activity of the 20S proteasome. It is a sensitive fluorogenic substrate for subtilisins BPN' and Carlsberg.
  
  

3-[(3-Methoxypropyl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 500292-39-7

• Formula:
• C11H15NO5S

• InChI:
• InChI=1S/C11H15NO5S/c1-17-7-3-6-12-18(15,16)10-5-2-4-9(8-10)11(13)14/h2,4-5,8,12H,3,6-7H2,1H3,(H,13,14)

• InChIKey:
• PZUQIZKISUHHOP-UHFFFAOYSA-N

• 3-[(3-Methoxypropyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C11H15NO5S and its molecular weight is 273.31 g/mol. The purity is usually 95%.

1H-Indole-2-carboxylic acid, 1-acetyl-2,3-dihydro-, methyl ester, (2S)-

In Stock

• CAS RN:
• 110592-39-7

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-8(14)13-10-6-4-3-5-9(10)7-11(13)12(15)16-2/h3-6,11H,7H2,1-2H3/t11-/m0/s1

• InChIKey:
• OLNXWFGVNGEHRF-NSHDSACASA-N

• 1H-Indole-2-carboxylic acid, 1-acetyl-2,3-dihydro-, methyl ester, (2S)- is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.

4-Fluoro-4'-nitrochalcone

In Stock

• CAS RN:
• 102692-39-7

• Formula:
• C15H10FNO3

• InChI:
• InChI=1S/C15H10FNO3/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(9-5-12)17(19)20/h1-10H/b10-3+

• InChIKey:
• YMQIOFDMELMTTG-XCVCLJGOSA-N

• 4-Fluoro-4'-nitrochalcone is a useful research compound. Its molecular formula is C15H10FNO3 and its molecular weight is 271.24 g/mol. The purity is usually 95%.

7-(2,4-Dimethoxyphenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898792-39-7

• Formula:
• C15H20O5

• InChI:
• InChI=1S/C15H20O5/c1-19-11-8-9-12(14(10-11)20-2)13(16)6-4-3-5-7-15(17)18/h8-10H,3-7H2,1-2H3,(H,17,18)

• InChIKey:
• MFHLHDGLOBHRED-UHFFFAOYSA-N

• 7-(2,4-Dimethoxyphenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C15H20O5 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

2-(4-Methoxy-3,5-dimethylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898392-39-7

• Formula:
• C17H16N2O2

• InChI:
• InChI=1S/C17H16N2O2/c1-11-8-13(9-12(2)17(11)21-3)16-14(10-20)19-7-5-4-6-15(19)18-16/h4-10H,1-3H3

• InChIKey:
• AZCNMRZHCBVTJX-UHFFFAOYSA-N

• 2-(4-Methoxy-3,5-dimethylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

2,4-Dichloro-6,7-dimethylpteridine

In Stock

• CAS RN:
• 500692-39-7

• Formula:
• C8H6Cl2N4

• InChI:
• InChI=1S/C8H6Cl2N4/c1-3-4(2)12-7-5(11-3)6(9)13-8(10)14-7/h1-2H3

• InChIKey:
• VJWDGZCTLXDUAK-UHFFFAOYSA-N

• 2,4-Dichloro-6,7-dimethylpteridine is a useful research compound. Its molecular formula is C8H6Cl2N4 and its molecular weight is 229.06 g/mol. The purity is usually 95%.

methyl 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate

In Stock

• CAS RN:
• 1221792-39-7

• Formula:
• C11H11NO5

• InChI:
• InChI=1S/C11H11NO5/c1-15-6-3-7(11(14)16-2)10-8(4-6)12-9(13)5-17-10/h3-4H,5H2,1-2H3,(H,12,13)

• InChIKey:
• WANGXTVDARRWHA-UHFFFAOYSA-N

• Methyl 6-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate is a useful research compound. Its molecular formula is C11H11NO5 and its molecular weight is 237.21 g/mol. The purity is usually 95%.

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone

In Stock

• CAS RN:
• 1797692-39-7

• Formula:
• C18H27NO3S2

• InChI:
• InChI=1S/C18H27NO3S2/c1-13(2)12-24(21,22)17-10-19(11-17)18(20)9-15-5-7-16(8-6-15)23-14(3)4/h5-8,13-14,17H,9-12H2,1-4H3

• InChIKey:
• OLXCUNYHFOANAQ-UHFFFAOYSA-N

• 1-(3-(Isobutylsulfonyl)azetidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone is a useful research compound. Its molecular formula is C18H27NO3S2 and its molecular weight is 369.54. The purity is usually 95%.

3-Ethynyl-3-fluorooxetane

In Stock

• CAS RN:
• 1352492-39-7

• Formula:
• C5H5FO

• InChI:
• InChI=1S/C5H5FO/c1-2-5(6)3-7-4-5/h1H,3-4H2

• InChIKey:
• BAIFADOAFOCMFV-UHFFFAOYSA-N

• 3-Ethynyl-3-fluorooxetane is a useful research compound. Its molecular formula is C5H5FO and its molecular weight is 100.09 g/mol. The purity is usually 95%.

4-Fluoro-4'-nitrochalcone

• CAS RN:
• 102692-39-7; 2805-53-0

• Formula:
• C15H10FNO3

• InChI:
• InChI=1S/C15H10FNO3/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(9-5-12)17(19)20/h1-10H/b10-3+

• InChIKey:
• YMQIOFDMELMTTG-XCVCLJGOSA-N

• 4-Fluoro-4'-nitrochalcone is a useful research compound. Its molecular formula is C15H10FNO3 and its molecular weight is 271.247. The purity is usually 95%.